Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate

• IUPAC Name: tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-5-7-10-6-4-8-11(15)12(10)16/h10-12H,4-9,15H2,1-3H3
• InChI Key: MKIXLFVZRFLGEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2C1C(CCC2)N
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol

Description

Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is a member of the quinoline family and has a unique structure that makes it an attractive target for drug discovery.

Mechanism of Action

The mechanism of action of Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or signaling pathways that are involved in disease progression. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate has been shown to have various biochemical and physiological effects. Studies have demonstrated that this compound can modulate the activity of certain enzymes, reduce inflammation, and inhibit the growth of cancer cells. Additionally, it has been shown to have antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate is its ease of synthesis and purification. This compound can be synthesized in high yield and purity, making it ideal for use in laboratory experiments. However, one limitation of this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate. One area of interest is the development of new synthetic methods for this compound that can improve its yield and purity. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications. Finally, studies are needed to investigate the safety and toxicity of this compound in vivo to determine its potential as a drug candidate.

Synthesis Methods

The synthesis of Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate involves the reaction of tert-butyl 8-bromo-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate with ammonia in the presence of a palladium catalyst. This reaction results in the formation of the desired compound in high yield and purity.

Scientific Research Applications

Tert-butyl 8-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate has shown promising results in various scientific research applications. One of the primary areas of interest is its potential as a therapeutic agent for the treatment of various diseases. Studies have shown that this compound has anti-inflammatory, antitumor, and antimicrobial properties, making it a potential candidate for drug discovery.